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Compound of Interest

Compound Name: 9-Vinylanthracene

Cat. No.: B1293765

Essential Safety and Handling Guide for 9-
Vinylanthracene

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 9-Vinylanthracene in a laboratory setting. It is intended for
researchers, scientists, and professionals in drug development to ensure the safe and effective
use of this compound.

Hazard Identification and Safety Data

While comprehensive toxicological data for 9-Vinylanthracene is not readily available, it
should be handled with caution due to its chemical structure, which is related to other
potentially hazardous aromatic hydrocarbons. The parent compound, anthracene, is classified
as a possible human carcinogen (IARC Group 2B) and is known to be very toxic to aquatic life.
Therefore, it is prudent to treat 9-Vinylanthracene with a similar level of caution.

Key Safety and Physical Property Data:
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Property

Value

Citation(s)

Chemical Name

9-Vinylanthracene

[1]

CAS Number 2444-68-0
Molecular Formula CieH12 [1]
Molecular Weight 204.27 g/mol

Yellow to orange crystals or
Appearance

powder
Melting Point 62-65 °C
Boiling Point 61-66 °C at 10 mmHg

Storage Temperature

2-8°C

GHS Classification

Data not available. Handle as
a potentially hazardous

substance.

Water Hazard Class

WGK 3: Highly hazardous to

water.

Transport Information

Not classified as dangerous

goods for transport.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory when handling 9-Vinylanthracene to minimize

exposure.
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PPE Category Specification Rationale

Chemical safety goggles

conforming to EN166 or Protects eyes from dust
Eye Protection NIOSH standards. A face particles and potential
shield should be worn if there splashes of solutions.

is a risk of splashing.

Chemical-resistant gloves

(e.g., Nitrile rubber). Gloves ] ]
) ) Prevents skin contact with the
Hand Protection must be inspected before use )
) chemical.
and disposed of properly after

handling.

A flame-resistant lab coat, fully

buttoned. For procedures with ] )
] ] ] ] Protects skin and clothing from
Body Protection a higher risk of splashing, a o
_ _ contamination.
chemical-resistant apron

should be worn.

A NIOSH-approved N95 dust
mask should be worn when
handling large quantities or if o ) ]
) ) ) ) Minimizes inhalation of
Respiratory Protection dust is generated. All handling ) )
i airborne particles.
of the solid should be
performed in a certified

chemical fume hood.

Operational Plan: Step-by-Step Handling
Procedures

3.1. Engineering Controls:

» All work with 9-Vinylanthracene, especially the handling of the solid, must be conducted in a
certified chemical fume hood to minimize inhalation exposure.

o Ensure that a safety shower and eyewash station are readily accessible and have been
recently tested.
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3.2. Weighing the Solid Compound:

o Preparation: Before starting, ensure all necessary PPE is worn correctly. Designate a
specific area within the fume hood for weighing.

o Tare the Balance: Place a clean, dry weighing boat or paper on the analytical balance and
tare it.

o Transfer the Chemical: Carefully transfer the desired amount of 9-Vinylanthracene from the
stock container to the weighing boat using a clean spatula. Avoid creating dust. If any dust is
generated, it should be contained within the fume hood.

e Record the Mass: Once the desired mass is obtained, record the exact amount.

o Clean-up: Tightly seal the stock container and clean the spatula and the weighing area within
the fume hood.

3.3. Preparing a Solution (Example Experimental Protocol):

This protocol is adapted from a general procedure for preparing a solution of a known
concentration from a solid solute.

Objective: To prepare a 0.1 M solution of 9-Vinylanthracene in a suitable solvent (e.g.,
Tetrahydrofuran - THF).

Materials:

e 9-Vinylanthracene (solid)

e Anhydrous THF

¢ Volumetric flask with stopper
o Beaker

» Glass funnel

e Spatula
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¢ Wash bottle with THF
Procedure:

o Calculate the Required Mass: Determine the mass of 9-Vinylanthracene needed to prepare
the desired volume and concentration of the solution. For example, for 100 mL ofa 0.1 M
solution:

o Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
o Mass (g) =0.1 mol/L x 0.1 L x 204.27 g/mol = 2.0427 g

» Weigh the Solute: Following the procedure outlined in section 3.2, accurately weigh
approximately 2.0427 g of 9-Vinylanthracene.

 Dissolve the Solute:
o Place the weighed 9-Vinylanthracene into a beaker.

o Add a small amount of THF (approximately 20-30% of the final volume) to the beaker and
gently swirl to dissolve the solid. A magnetic stirrer can be used to aid dissolution.

e Transfer to Volumetric Flask:

o Once the solid is completely dissolved, carefully transfer the solution into the volumetric
flask using a glass funnel.

o Rinse the beaker several times with small portions of THF, transferring the rinsings into the
volumetric flask to ensure a complete and quantitative transfer.

¢ Dilute to Volume:

o Add THF to the volumetric flask until the bottom of the meniscus reaches the calibration
mark.

o Use a dropper or pipette for the final additions to avoid overshooting the mark.
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» Homogenize the Solution: Stopper the flask and invert it several times to ensure the solution
is homogeneous.

o Labeling: Clearly label the flask with the chemical name, concentration, solvent, and date of
preparation.

Disposal Plan

Proper disposal of 9-Vinylanthracene and its contaminated materials is crucial to protect the
environment and comply with regulations.

4.1. Waste Segregation:
» 9-Vinylanthracene is a non-halogenated aromatic hydrocarbon.

» All waste containing this compound must be segregated into the appropriate non-
halogenated waste stream.

4.2. Disposal of Solid Waste:

e Unused or contaminated solid 9-Vinylanthracene should be collected in a clearly labeled,
sealed container for solid chemical waste. This corresponds to "container C" in some
disposal schemes for solid residues.[2]

o Contaminated materials such as weighing paper, gloves, and paper towels should also be
placed in this container.

4.3. Disposal of Liquid Waste:

» Solutions of 9-Vinylanthracene in non-halogenated solvents (e.g., THF, toluene) should be
collected in a designated "non-halogenated organic solvent waste" container.

» The container must be clearly labeled with "Hazardous Waste" and a full list of its contents.
¢ Do not mix with halogenated solvents, strong acids, bases, or oxidizers.

4.4. Spill Clean-up:
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 In case of a small spill, contain the material with an inert absorbent (e.g., vermiculite, sand).

o Carefully sweep up the absorbed material and place it in a sealed container for hazardous

waste disposal.
e The spill area should then be decontaminated.

Workflow Diagram

The following diagram illustrates the complete workflow for the safe handling and disposal of 9-

Vinylanthracene.

 rocesue g | Clean Work Area & Equipment }—»‘ Doff PPE Correcty H w-anmm-'rmrwwy‘

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 9-Vinylanthracene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 9-
Vinylanthracene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1293765#personal-protective-equipment-for-
handling-9-vinylanthracene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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